N-Methyl-1-(2-(methylthio)pyrimidin-4-yl)methanamine hydrochloride
Description
“N-Methyl-1-(2-(methylthio)pyrimidin-4-yl)methanamine hydrochloride” is a chemical compound with the molecular formula C7H12ClN3S . It is used for scientific research and is not intended for therapeutic or drug development purposes .
Molecular Structure Analysis
The molecular structure of “N-Methyl-1-(2-(methylthio)pyrimidin-4-yl)methanamine hydrochloride” can be represented by the SMILES notation: CNCC1=NC(=NC=C1)SC.Cl . The average mass of the molecule is 205.708 Da, and the monoisotopic mass is 205.044052 Da .Physical And Chemical Properties Analysis
The molecular formula of “N-Methyl-1-(2-(methylthio)pyrimidin-4-yl)methanamine hydrochloride” is C7H12ClN3S . The molecular weight of the compound is 205.71 .Scientific Research Applications
- MMMP serves as a photoinitiator, rapidly generating free radicals upon exposure to UV light. This property makes it valuable in UV-curable inks, speeding up drying during printing and enhancing colored coatings .
- In a study, certain MMMP derivatives displayed superior anti-fibrosis activity compared to existing drugs like Pirfenidone. These findings suggest its potential in combating fibrotic diseases .
- MMMP’s structural features make it an interesting building block for designing novel pharmaceuticals. Researchers explore its potential as a central unit in drug molecules, aiming for improved druglikeness and ADME-Tox properties .
- Pyrimidine-based compounds, including MMMP, have shown promise as anticancer agents. Their diverse mechanisms of action make them attractive candidates for cancer therapy .
- MMMP contributes to the synthesis of heterocyclic compounds. These molecules play essential roles in drug discovery and development .
- MMMP has been studied for its toxicity to human peripheral blood mononuclear cells. Such investigations are crucial for safety assessments in various applications .
Photoinitiator in UV-Curable Inks and Coatings
Anti-Fibrosis Activity
Drug Development and Medicinal Chemistry
Anticancer Properties
Heterocyclic Synthesis
Toxicity Studies and Forensic Applications
properties
IUPAC Name |
N-methyl-1-(2-methylsulfanylpyrimidin-4-yl)methanamine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H11N3S.ClH/c1-8-5-6-3-4-9-7(10-6)11-2;/h3-4,8H,5H2,1-2H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ASRCCOHTOGOUOW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNCC1=NC(=NC=C1)SC.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H12ClN3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
205.71 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-Methyl-1-(2-(methylthio)pyrimidin-4-yl)methanamine hydrochloride | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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